Cas no 2227886-08-8 ((2S)-1-5-(4-methylphenyl)furan-2-ylpropan-2-ol)

(2S)-1-[5-(4-Methylphenyl)furan-2-yl]propan-2-ol is a chiral secondary alcohol featuring a furan ring substituted with a 4-methylphenyl group. This compound is of interest in synthetic and medicinal chemistry due to its potential as a building block for pharmaceuticals or agrochemicals. The stereospecific (2S) configuration enhances its utility in enantioselective synthesis, while the furan and aromatic moieties offer reactivity for further functionalization. Its structural features suggest applications in ligand design or as an intermediate in the synthesis of biologically active molecules. The compound’s purity and defined stereochemistry make it suitable for research requiring precise molecular control.
(2S)-1-5-(4-methylphenyl)furan-2-ylpropan-2-ol structure
2227886-08-8 structure
Product Name:(2S)-1-5-(4-methylphenyl)furan-2-ylpropan-2-ol
CAS No:2227886-08-8
MF:C14H16O2
MW:216.275644302368
CID:5934874
PubChem ID:165613241
Update Time:2025-10-29

(2S)-1-5-(4-methylphenyl)furan-2-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

    • (2S)-1-5-(4-methylphenyl)furan-2-ylpropan-2-ol
    • EN300-1751634
    • 2227886-08-8
    • (2S)-1-[5-(4-methylphenyl)furan-2-yl]propan-2-ol
    • Inchi: 1S/C14H16O2/c1-10-3-5-12(6-4-10)14-8-7-13(16-14)9-11(2)15/h3-8,11,15H,9H2,1-2H3/t11-/m0/s1
    • InChI Key: ZJXKIOIOSLEJDM-NSHDSACASA-N
    • SMILES: O1C(=CC=C1C[C@H](C)O)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 216.115029749g/mol
  • Monoisotopic Mass: 216.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 33.4Ų

(2S)-1-5-(4-methylphenyl)furan-2-ylpropan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1751634-0.05g
(2S)-1-[5-(4-methylphenyl)furan-2-yl]propan-2-ol
2227886-08-8
0.05g
$1513.0 2023-09-20
Enamine
EN300-1751634-0.1g
(2S)-1-[5-(4-methylphenyl)furan-2-yl]propan-2-ol
2227886-08-8
0.1g
$1585.0 2023-09-20
Enamine
EN300-1751634-0.25g
(2S)-1-[5-(4-methylphenyl)furan-2-yl]propan-2-ol
2227886-08-8
0.25g
$1657.0 2023-09-20
Enamine
EN300-1751634-0.5g
(2S)-1-[5-(4-methylphenyl)furan-2-yl]propan-2-ol
2227886-08-8
0.5g
$1728.0 2023-09-20
Enamine
EN300-1751634-1.0g
(2S)-1-[5-(4-methylphenyl)furan-2-yl]propan-2-ol
2227886-08-8
1g
$1801.0 2023-06-03
Enamine
EN300-1751634-2.5g
(2S)-1-[5-(4-methylphenyl)furan-2-yl]propan-2-ol
2227886-08-8
2.5g
$3530.0 2023-09-20
Enamine
EN300-1751634-5.0g
(2S)-1-[5-(4-methylphenyl)furan-2-yl]propan-2-ol
2227886-08-8
5g
$5221.0 2023-06-03
Enamine
EN300-1751634-10.0g
(2S)-1-[5-(4-methylphenyl)furan-2-yl]propan-2-ol
2227886-08-8
10g
$7742.0 2023-06-03
Enamine
EN300-1751634-1g
(2S)-1-[5-(4-methylphenyl)furan-2-yl]propan-2-ol
2227886-08-8
1g
$1801.0 2023-09-20
Enamine
EN300-1751634-5g
(2S)-1-[5-(4-methylphenyl)furan-2-yl]propan-2-ol
2227886-08-8
5g
$5221.0 2023-09-20

Additional information on (2S)-1-5-(4-methylphenyl)furan-2-ylpropan-2-ol

Chemical Profile of (2S)-1-5-(4-methylphenyl)furan-2-ylpropan-2-ol and CAS No. 2227886-08-8

(2S)-1-5-(4-methylphenyl)furan-2-ylpropan-2-ol is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 2227886-08-8, belongs to a class of molecules that exhibit promising biological activities. The detailed exploration of its chemical structure, synthesis methods, and potential applications in medicinal chemistry provides a comprehensive understanding of its significance in modern drug discovery.

The molecular structure of (2S)-1-5-(4-methylphenyl)furan-2-ylpropan-2-ol consists of a furan ring substituted with a 4-methylphenyl group at the 5-position and a propan-2-ol moiety at the 2-position. The stereochemistry at the propan-2-ol chiral center is specifically the (S) configuration, which is crucial for its biological activity. This configuration influences the compound's interactions with biological targets, making it a valuable scaffold for developing novel therapeutic agents.

Recent advancements in synthetic chemistry have enabled the efficient preparation of (2S)-1-5-(4-methylphenyl)furan-2-ylpropan-2-ol. One of the most notable synthetic routes involves a multi-step process that begins with the functionalization of a furan derivative followed by the introduction of the 4-methylphenyl group and the stereoselective formation of the propan-2-ol moiety. These synthetic strategies have been optimized to ensure high yield and purity, making it feasible for large-scale production and further derivatization.

The pharmacological potential of (2S)-1-5-(4-methylphenyl)furan-2-ylpropan-2-ol has been extensively studied in recent years. Research has demonstrated that this compound exhibits inhibitory activity against various enzymes and receptors relevant to human health. For instance, studies have shown that it can modulate the activity of enzymes involved in inflammation and pain signaling, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary investigations have explored its interactions with neurological targets, indicating possible applications in treating neurodegenerative diseases.

In vitro and in vivo studies have provided valuable insights into the biological effects of (2S)-1-5-(4-methylphenyl)furan-2-ylpropan-2-ol. These studies have revealed that the compound exhibits low toxicity at therapeutic doses while maintaining significant biological activity. The selectivity of its interactions with biological targets makes it an attractive candidate for further development into a drug candidate. Furthermore, its structural features allow for modifications that could enhance its pharmacokinetic properties, such as solubility and bioavailability.

The integration of computational methods into drug discovery has accelerated the evaluation of compounds like (2S)-1-5-(4-methylphenyl)furan-2-ylpropan-2-ol. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at an atomic level. These predictions have guided experimental efforts and helped identify key structural modifications that could improve its efficacy. The combination of experimental data with computational insights provides a powerful approach to optimizing drug candidates for clinical use.

The future prospects for (2S)-1-5-(4-methylphenyl)furan-2-ylpropan-2-ol are promising, with ongoing research focusing on expanding its therapeutic applications. Investigations are underway to explore its potential in treating metabolic disorders, where its ability to modulate enzyme activity could provide new therapeutic avenues. Additionally, studies are being conducted to assess its efficacy in combination therapies, where it may synergize with existing drugs to enhance treatment outcomes.

The development of novel pharmaceutical agents relies heavily on advancements in synthetic chemistry and pharmacological research. The case of (CAS No. 2227886llllllllllllllllllllllllllllllllllllllllllllll

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent